![molecular formula C18H25NO7S B2703716 Ethyl 1-((3-(benzo[d][1,3]dioxol-5-yloxy)propyl)sulfonyl)piperidine-4-carboxylate CAS No. 946315-15-7](/img/structure/B2703716.png)
Ethyl 1-((3-(benzo[d][1,3]dioxol-5-yloxy)propyl)sulfonyl)piperidine-4-carboxylate
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Overview
Description
This compound is a solid compound with a color that is either colorless or light yellow . It is widely used in organic synthesis reactions, often serving as an intermediate .
Synthesis Analysis
The synthesis of similar compounds has been reported in the literature. For instance, a series of 1-benzo [1,3]dioxol-5-yl-indoles bearing 3- N -fused heteroaryl moieties have been synthesized via a Pd - catalyzed C-N cross - coupling .Molecular Structure Analysis
The molecular structure of similar compounds has been studied. For example, the title molecule of a related compound consists of two moieties: the naphthalene moiety and the 1,2-methylenedioxybenxene group . The naphthalene ring and 1,2-methylenedioxybenxene ring are not coplanar with a dihedral angle of 53.5 .Chemical Reactions Analysis
The chemical reactions of similar compounds have been explored. For instance, the synthesis of 1-((benzo[d][1,3]dioxol-5-yl)methyl)-2-((benzo[d][1,3]dioxol-6-yl)methyl)diselane was achieved by treating piperonal with NaHSe in the presence of piperidine hydrochloride, and ethanol as solvent .Physical and Chemical Properties Analysis
The compound is a solid and has a color that is either colorless or light yellow . Its chemical formula is C10H8O4, and its molecular weight is 192.17 grams per mole .Scientific Research Applications
Microwave-assisted Synthesis and Biological Activity
Research by Karaman et al. (2016) highlights the microwave-assisted synthesis of sulfonyl hydrazone compounds featuring piperidine derivatives. These compounds were evaluated for their antioxidant capacity and anticholinesterase activity. The study emphasizes the importance of the sulfonyl hydrazone scaffold and piperidine rings in medicinal chemistry, exploring their potential in treating conditions that benefit from antioxidant and anticholinesterase activities (Karaman et al., 2016).
Anticancer Applications
Rehman et al. (2018) synthesized propanamide derivatives bearing a piperidine-4-carboxylic acid ethyl ester to evaluate them as potential anticancer agents. This study signifies the role of piperidine derivatives in developing new therapeutic agents targeting cancer, underscoring the compound's versatility in medicinal applications (Rehman et al., 2018).
Novel Synthesis Techniques
Indumathi, Kumar, and Perumal (2007) introduced a four-component tandem protocol for the stereoselective synthesis of highly functionalized [1,4]-thiazines, showcasing the compound's utility in facilitating complex organic reactions. This research provides insights into innovative synthesis strategies that could be applied in pharmaceutical development and other areas of organic chemistry (Indumathi, Kumar, & Perumal, 2007).
Analytical Derivatization for Liquid Chromatography
Wu et al. (1997) developed a new sulfonate reagent for analytical derivatization in liquid chromatography, enhancing the detection sensitivity for various analytes. This work demonstrates the compound's application in improving analytical methods, which is crucial for pharmaceutical analysis and environmental monitoring (Wu et al., 1997).
Stereospecific Microbial Reduction
Guo et al. (2006) explored the microbial reduction of ethyl 1-benzyl-3-oxo-piperidine-4-carboxylate, highlighting its application in producing stereospecific compounds. This research underlines the significance of biocatalysis in achieving high stereoselectivity in synthetic processes, which is invaluable for the development of drugs and other chiral substances (Guo et al., 2006).
Mechanism of Action
Properties
IUPAC Name |
ethyl 1-[3-(1,3-benzodioxol-5-yloxy)propylsulfonyl]piperidine-4-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H25NO7S/c1-2-23-18(20)14-6-8-19(9-7-14)27(21,22)11-3-10-24-15-4-5-16-17(12-15)26-13-25-16/h4-5,12,14H,2-3,6-11,13H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DMRUNFPDGGENPG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1CCN(CC1)S(=O)(=O)CCCOC2=CC3=C(C=C2)OCO3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H25NO7S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
399.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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